Cas no 2621-70-7 (Carbamic acid,(2,3-dichlorophenyl)-, ethyl ester (9CI))

Carbamic acid,(2,3-dichlorophenyl)-, ethyl ester (9CI) structure
2621-70-7 structure
Product Name:Carbamic acid,(2,3-dichlorophenyl)-, ethyl ester (9CI)
CAS No:2621-70-7
MF:C9H9Cl2NO2
MW:234.079260587692
CID:276888
PubChem ID:247898
Update Time:2025-04-19

Carbamic acid,(2,3-dichlorophenyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,(2,3-dichlorophenyl)-, ethyl ester (9CI)
    • ethyl N-(2,3-dichlorophenyl)carbamate
    • AC1NT6YT
    • Ambcb6046000
    • BIM-0042105.P001
    • ethyl 2,3-dichlorophenylcarbamate
    • Ethyl-N-(2,3-dichlor-phenyl)-carbamat
    • N-(2.3.4-Trimethoxy-phenaethyl)-o-phenylendiamin
    • N-(2.3-Dichlor-phenyl)-carbaminsaeureethylester
    • N-< 2.3.4-Trimethoxy-phenaethyl> -o-phenylendiamin
    • AKOS003254147
    • SR-01000419035-1
    • NSC-63352
    • NSC63352
    • DTXSID60949082
    • Ethyl hydrogen (2,3-dichlorophenyl)carbonimidate
    • 2621-70-7
    • PAZOCRRORADPJY-UHFFFAOYSA-N
    • SR-01000419035
    • SCHEMBL3803167
    • Carbamic acid, (2,3-dichlorophenyl)-, ethyl ester
    • Inchi: 1S/C9H9Cl2NO2/c1-2-14-9(13)12-7-5-3-4-6(10)8(7)11/h3-5H,2H2,1H3,(H,12,13)
    • InChI Key: PAZOCRRORADPJY-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1NC(=O)OCC)Cl

Computed Properties

  • Exact Mass: 233.00117
  • Monoisotopic Mass: 233.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.382
  • Boiling Point: 265.7°Cat760mmHg
  • Flash Point: 114.5°C
  • Refractive Index: 1.584
  • PSA: 38.33
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